Cas no 2228356-34-9 (2-(2-phenoxyethyl)azetidine)

• Product Name: 2-(2-phenoxyethyl)azetidine
• CAS No: 2228356-34-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6407157
• PubChem ID: 165865630
• Update Time: 2025-05-19

2-(2-phenoxyethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenoxyethyl)azetidine
• EN300-1859994
• 2228356-34-9

• Inchi： 1S/C11H15NO/c1-2-4-11(5-3-1)13-9-7-10-6-8-12-10/h1-5,10,12H,6-9H2
• InChI Key： CSVWKVMTWYHFEY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC1CCN1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-phenoxyethyl)azetidine

Introduction to 2-(2-phenoxyethyl)azetidine (CAS No 2228356-34-9)

2-(2-phenoxyethyl)azetidine is a versatile organic compound with the CAS registry number 2228356-34-9. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule consists of an azetidine ring, a four-membered cyclic amine, substituted with a phenoxyethyl group. This combination imparts 2-(2-phenoxyethyl)azetidine with distinctive reactivity and functionality, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The phenoxy group attached to the ethyl chain introduces additional electronic and steric effects, which can be exploited to modulate the compound's interactions with biological targets. For instance, researchers have explored the use of phenoxyethyl-substituted azetidines in designing inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

The synthesis of CAS No 2228356-34-9 involves a multi-step process that typically begins with the preparation of the phenoxyethyl alcohol intermediate. This is followed by alkylation or acylation reactions to introduce the azetidine ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In terms of physical properties, 2-(2-phenoxyethyl)azetidine exhibits a melting point of approximately 78°C and a boiling point around 170°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under physiological conditions has also been a focus of recent investigations, particularly for its potential use in drug delivery systems.

The application of CAS No 2228356-34-9 extends beyond pharmaceuticals. It has been employed as a precursor in the synthesis of advanced materials, such as polymeric networks with tailored mechanical properties. Researchers have demonstrated that incorporating phenoxyethylazetidine into polymer matrices can enhance their thermal stability and mechanical strength, opening new avenues for its use in high-performance materials.

From an environmental perspective, understanding the degradation pathways of CAS No 2228356-34-9 is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, CAS No 2228356-34-9, or phenoxyethylazetidine, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future research and development efforts.